N-(2-ethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O3/c1-2-17-8-4-6-12-20(17)25-22(28)16-26-14-15-27(24(30)23(26)29)21-13-7-10-18-9-3-5-11-19(18)21/h3-15H,2,16H2,1H3,(H,25,28)
• InChI Key: UIKXLWSHDZWNKN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-(2-ethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide, also known as ENPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Computational and Pharmacological Evaluation

A study focused on the pharmacological potential of novel heterocyclic derivatives, including structures similar to N-(2-ethylphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide. The research evaluated their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds showed moderate inhibitory effects across various assays, highlighting their potential in drug development and therapeutic applications M. Faheem, 2018.

Anti-Parkinson's Screening

Another study synthesized novel acetamide derivatives to explore their anti-Parkinson's activity. These compounds were evaluated using in vitro free radical scavenging assays and in vivo anti-Parkinson's screening, demonstrating significant anti-Parkinson's activity in animal models. This suggests their utility in developing treatments for neurodegenerative diseases S. Gomathy et al., 2012.

Structural Study on Co-Crystals and Salts

Research on co-crystals and salts involving quinoline derivatives with amide bonds indicates the compound's relevance in materials science, particularly in the development of novel crystalline structures for various applications. These studies contribute to our understanding of molecular interactions and crystal engineering A. Karmakar et al., 2009.

Hydrogen, Stacking, and Halogen Bonding Studies

A specific study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide explored the competition between hydrogen bonding, stacking, and halogen bonding. This research provides insights into the structural stability and molecular interactions critical for designing new compounds with specific properties M. Gouda et al., 2022.

Chemoselective Acetylation in Drug Synthesis

Investigations into the chemoselective acetylation of 2-aminophenol using immobilized lipase offer a glimpse into the synthetic applications of acetamide derivatives in producing intermediates for antimalarial drugs. This highlights the compound's role in facilitating efficient and selective synthesis processes in pharmaceutical manufacturing Deepali B Magadum, G. Yadav, 2018.